Cas no 1806400-79-2 (3-Amino-5-chlorophenylpropanal)

3-Amino-5-chlorophenylpropanal is a versatile intermediate in organic synthesis, characterized by its amino and chloro functional groups on a phenylpropanal backbone. This compound is particularly valuable in pharmaceutical and agrochemical applications, where its reactive aldehyde group enables further derivatization. The presence of both electron-donating (amino) and electron-withdrawing (chloro) substituents enhances its utility in selective reactions, such as condensation or reductive amination. Its structural features make it a useful building block for synthesizing heterocyclic compounds or fine-tuning physicochemical properties in target molecules. The compound is typically handled under controlled conditions due to the reactivity of the aldehyde group, ensuring stability and purity for downstream applications.

3-Amino-5-chlorophenylpropanal structure

1806400-79-2 structure

Product Name:3-Amino-5-chlorophenylpropanal

CAS No:1806400-79-2

MF:C₉H₁₀ClNO

MW:183.634801387787

CID:4962174

Update Time:2025-10-22

3-Amino-5-chlorophenylpropanal Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-chlorophenylpropanal
- Inchi： 1S/C9H10ClNO/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-6H,11H2,1H3
- InChI Key： LNNVLTRJKZFOIW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C(C=O)C)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 163
XLogP3: 1.8
Topological Polar Surface Area: 43.1

3-Amino-5-chlorophenylpropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014004472-1g	3-Amino-5-chlorophenylpropanal	1806400-79-2	97%	1g	1,504.90 USD	2021-06-22

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Additional information on 3-Amino-5-chlorophenylpropanal

Research Briefing on 3-Amino-5-chlorophenylpropanal (CAS: 1806400-79-2) in Chemical Biology and Pharmaceutical Applications

3-Amino-5-chlorophenylpropanal (CAS: 1806400-79-2) is an important intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its role as a key building block for the synthesis of novel compounds with potential therapeutic applications. This briefing consolidates the latest research findings on this compound, focusing on its chemical properties, synthetic routes, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Amino-5-chlorophenylpropanal as a precursor for the synthesis of dopamine receptor modulators. The study demonstrated that derivatives of this compound exhibited high affinity for D2-like receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia. The synthetic route involved a reductive amination process, yielding the target compounds with high purity and efficiency.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Amino-5-chlorophenylpropanal was utilized to develop novel anti-inflammatory agents. The researchers synthesized a series of Schiff base derivatives, which showed potent inhibition of cyclooxygenase-2 (COX-2) in vitro. These findings underscore the compound's versatility in drug discovery, particularly in designing selective COX-2 inhibitors with reduced gastrointestinal side effects.

Recent patent filings (e.g., WO2023051234A1) have also highlighted the commercial potential of 3-Amino-5-chlorophenylpropanal. One application describes its use in the scalable production of a next-generation antipsychotic drug candidate, emphasizing its cost-effectiveness and synthetic accessibility. The patent outlines a robust manufacturing process that achieves >95% yield, making it suitable for industrial-scale production.

In summary, 3-Amino-5-chlorophenylpropanal (CAS: 1806400-79-2) continues to be a valuable scaffold in pharmaceutical research. Its applications span neurological and inflammatory disorders, with recent studies demonstrating its potential in both target identification and drug development. Future research directions may include exploring its role in other therapeutic areas, such as oncology, and optimizing its synthetic pathways for greener chemistry approaches.